Cas no 1861865-50-0 (3-{bicyclo[2.2.2]octan-2-yl}-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-{bicyclo[2.2.2]octan-2-yl}-1-methyl-1H-pyrazol-5-amine
• CAS No: 1861865-50-0
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6598961
• PubChem ID: 165873594
• Update Time: 2025-10-28

3-{bicyclo[2.2.2]octan-2-yl}-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1148523
• 3-{bicyclo[2.2.2]octan-2-yl}-1-methyl-1H-pyrazol-5-amine
• 1861865-50-0

• Inchi： 1S/C12H19N3/c1-15-12(13)7-11(14-15)10-6-8-2-4-9(10)5-3-8/h7-10H,2-6,13H2,1H3
• InChI Key： VTMGOCOQNMWWMG-UHFFFAOYSA-N
• SMILES： N1=C(C=C(N)N1C)C1CC2CCC1CC2

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-{bicyclo[2.2.2]octan-2-yl}-1-methyl-1H-pyrazol-5-amine

Exploring the Unique Properties and Applications of 3-{bicyclo[2.2.2]octan-2-yl}-1-methyl-1H-pyrazol-5-amine (CAS No. 1861865-50-0)

In the realm of organic chemistry and pharmaceutical research, 3-{bicyclo[2.2.2]octan-2-yl}-1-methyl-1H-pyrazol-5-amine (CAS No. 1861865-50-0) has emerged as a compound of significant interest. Its unique structural features, including the bicyclo[2.2.2]octane moiety and the 1H-pyrazol-5-amine core, make it a versatile building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in designing novel therapeutics, particularly in targeting neurological disorders and inflammation-related pathways.

The compound's rigid bicyclic framework contributes to its stability and selectivity, which are critical factors in medicinal chemistry. Recent studies highlight its role as a scaffold for kinase inhibitors, a hot topic in cancer research. With the growing demand for precision medicine, 3-{bicyclo[2.2.2]octan-2-yl}-1-methyl-1H-pyrazol-5-amine is gaining traction due to its ability to modulate protein-protein interactions—a key focus area in modern drug development.

Beyond pharmaceuticals, this compound has sparked interest in agrochemical innovation. Its structural motifs align with trends in sustainable crop protection, addressing global concerns about food security. The pyrazole amine group, in particular, is being investigated for its potential in developing next-generation pesticides with reduced environmental impact, a topic frequently searched in scientific and agricultural forums.

From a synthetic chemistry perspective, the CAS No. 1861865-50-0 represents a challenge and opportunity for green chemistry enthusiasts. Researchers are exploring eco-friendly routes to synthesize this compound, aligning with the pharmaceutical industry's push toward sustainable practices. This aligns with popular searches about "green synthesis of heterocyclic compounds" and "catalysis in drug intermediate production."

The compound's physicochemical properties also make it interesting for materials science applications. Its balanced lipophilicity and molecular geometry are being studied for potential use in organic electronic materials, a field experiencing rapid growth due to the demand for flexible electronics and energy storage solutions. This connects with trending searches about "organic semiconductors" and "materials for wearable technology."

Analytical chemists have developed specific HPLC and LC-MS methods for characterizing 3-{bicyclo[2.2.2]octan-2-yl}-1-methyl-1H-pyrazol-5-amine, addressing the need for reliable quality control in research and development. These methodologies are frequently discussed in analytical chemistry circles, particularly regarding the challenges of analyzing complex bicyclic systems.

In the context of intellectual property, several patents have emerged featuring derivatives of this compound, reflecting its commercial potential. This aligns with growing interest in "patent analysis of novel chemical entities" among research and business development professionals. The compound's structural uniqueness offers opportunities for creating proprietary molecules with specific biological activities.

As computational chemistry advances, molecular modeling studies of this compound have provided insights into its conformational preferences and binding affinities. These computational approaches, combined with experimental data, are helping researchers understand structure-activity relationships—a subject of numerous academic searches and publications.

The stability profile of CAS No. 1861865-50-0 under various conditions has been extensively studied, addressing formulation challenges that frequently appear in pharmaceutical development queries. Its behavior in different pH environments and solubility characteristics are particularly relevant for drug delivery system design.

Looking forward, the scientific community anticipates expanded applications for 3-{bicyclo[2.2.2]octan-2-yl}-1-methyl-1H-pyrazol-5-amine in diverse fields. Its structural features continue to inspire innovation across chemistry, biology, and materials science, making it a compound worth watching in coming years as research uncovers new possibilities for this intriguing molecule.